Cas no 1261470-87-4 (4-Bromo-2-iodobenzaldehyde)

• Product Name: 4-Bromo-2-iodobenzaldehyde
• CAS No: 1261470-87-4
• MF: C₇H₄BrIO
• MW: 310.9145
• MDL: MFCD18391619
• CID: 2124004
• PubChem ID: 53231310
• Update Time: 2025-05-20

4-Bromo-2-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-iodoBenzaldehyde
• 4-bromo-2-iodo-benzaldehyde
• 2-Iodo-4-bromo benzaldehyde
• Benzaldehyde, 4-bromo-2-iodo-
• JFFYPBIPKMTEEQ-UHFFFAOYSA-N
• 2692AJ
• FCH1369943
• OR40677
• AK158426
• AX8254504
• AMY30383
• SB32418
• SCHEMBL2549468
• 1261470-87-4
• MFCD18391619
• s11445
• SY336150
• CS-0030462
• 2-Iodo-4-bromobenzaldehyde
• Z1269178376
• EN300-1588651
• AS-10174
• DB-340123
• AKOS024262482
• 4-Bromo-2-iodobenzaldehyde

• MDL： MFCD18391619
• Inchi： 1S/C7H4BrIO/c8-6-2-1-5(4-10)7(9)3-6/h1-4H
• InChI Key： JFFYPBIPKMTEEQ-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=C([H])C=1C([H])=O)Br

Computed Properties

• Exact Mass: 309.84902 g/mol
• Monoisotopic Mass: 309.84902 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 310.91

Additional information on 4-Bromo-2-iodobenzaldehyde

Comprehensive Overview of 4-Bromo-2-iodobenzaldehyde (CAS No. 1261470-87-4): Properties, Applications, and Industry Insights

4-Bromo-2-iodobenzaldehyde (CAS No. 1261470-87-4) is a halogenated aromatic aldehyde with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its bromine and iodine substituents on the benzene ring, serves as a versatile intermediate for constructing complex molecular architectures. Its unique reactivity profile makes it invaluable in cross-coupling reactions, particularly in Suzuki-Miyaura and Ullmann-type transformations, which are pivotal in drug discovery and material science.

In recent years, the demand for halogenated benzaldehydes like 4-Bromo-2-iodobenzaldehyde has surged due to their role in synthesizing biaryl compounds, a class of molecules widely used in OLED materials and agrochemicals. Researchers and manufacturers frequently search for "high-purity 4-Bromo-2-iodobenzaldehyde suppliers" or "CAS 1261470-87-4 synthesis methods," reflecting its industrial importance. The compound’s electron-withdrawing properties also enhance its utility in photocatalysis and ligand design, aligning with trends in sustainable chemistry.

From a structural perspective, 4-Bromo-2-iodobenzaldehyde exhibits distinct NMR spectra and FTIR peaks, which are critical for quality control. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a topic often queried as "how to analyze 4-Bromo-2-iodobenzaldehyde." The compound’s stability under inert conditions and sensitivity to light necessitate specialized storage, a concern highlighted in searches like "CAS 1261470-87-4 storage guidelines."

The pharmaceutical industry leverages 4-Bromo-2-iodobenzaldehyde to develop kinase inhibitors and antiviral agents, addressing global health challenges. Its incorporation into metal-organic frameworks (MOFs) further underscores its role in cutting-edge research. As interest in green chemistry grows, innovations in catalytic halogenation methods for producing such intermediates are gaining traction, answering queries like "eco-friendly synthesis of bromo-iodo benzaldehydes."

In summary, 4-Bromo-2-iodobenzaldehyde (CAS No. 1261470-87-4) bridges fundamental research and industrial applications, driven by its multifunctional reactivity and alignment with sustainable synthesis trends. Its evolving applications in material science and drug development ensure its continued prominence in scientific discourse.